Cas no 86802-67-7 (Benzenesulfonamide, N-(2-cyano-4-nitrophenyl)-)

• Product name: Benzenesulfonamide, N-(2-cyano-4-nitrophenyl)-
• CAS No: 86802-67-7
• MF: C₁₃H₉N₃O₄S
• MW: 303.293261289597
• CID: 660499
• PubChem ID: 13149471

Benzenesulfonamide, N-(2-cyano-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-cyano-4-nitrophenyl)-
• N-(2-cyano-4-nitrophenyl)benzenesulfonamide
• 86802-67-7
• AKOS008922770
• DTXSID70522204

• Inchi： InChI=1S/C13H9N3O4S/c14-9-10-8-11(16(17)18)6-7-13(10)15-21(19,20)12-4-2-1-3-5-12/h1-8,15H
• InChI Key： BNZUCAQJMOZLPW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 303.03137695g/mol
• Monoisotopic Mass: 303.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų